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Compound of Interest

Compound Name: 1,6-Bis(chlorodimethylsilyl)hexane

Cat. No.: B080261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,6-Bis(chlorodimethylsilyl)hexane, a

bifunctional organosilane of significant interest in materials science and synthetic chemistry.

This document outlines its chemical identity, physicochemical properties, a representative

synthetic protocol, and its functional applications, presenting data in a clear and accessible

format for laboratory and research professionals.

Chemical Identity and Nomenclature
1,6-Bis(chlorodimethylsilyl)hexane is a linear organosilane compound featuring a hexane

backbone terminated at both ends by chlorodimethylsilyl groups. This bifunctional nature

makes it a valuable crosslinking agent and a monomer for the synthesis of silicon-containing

polymers.

The standard nomenclature for this compound includes a variety of synonyms used across

chemical literature and commercial suppliers. The definitive IUPAC name is chloro-[6-

[chloro(dimethyl)silyl]hexyl]-dimethylsilane.[1][2][3] A comprehensive list of its identifiers and

synonyms is provided below.

Table 1: IUPAC Name and Synonyms
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Identifier Type Value

IUPAC Name
chloro-[6-[chloro(dimethyl)silyl]hexyl]-

dimethylsilane[1][2][3]

CAS Number 14799-66-7[1][2][3]

Common Synonyms 1,6-Bis(dimethylchlorosilyl)hexane[3]

Hexamethylenebis(chlorodimethylsilane)[3]

Silane, 1,1'-(1,6-hexanediyl)bis[1-chloro-1,1-

dimethyl-[3]

2,9-Dichloro-2,9-dimethyl-2,9-disiladecane[1]

Below is a diagram illustrating the relationship between the common name, IUPAC name, and

other identifiers for clarity.

Nomenclature for 1,6-Bis(chlorodimethylsilyl)hexane

1,6-Bis(chlorodimethylsilyl)hexane

chloro-[6-[chloro(dimethyl)silyl]hexyl]-dimethylsilane

IUPAC Name

CAS: 14799-66-7

CAS Registry Number

1,6-Bis(dimethylchlorosilyl)hexane

Synonym

Hexamethylenebis(chlorodimethylsilane)

Synonym

Click to download full resolution via product page

Caption: Relationship between the common name and other chemical identifiers.

Physicochemical Properties
The physicochemical properties of 1,6-Bis(chlorodimethylsilyl)hexane are critical for its

handling, storage, and application in various chemical processes. The compound is a
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transparent liquid at room temperature.[2] A summary of its key quantitative data is presented

in the table below.

Table 2: Physicochemical Data for 1,6-Bis(chlorodimethylsilyl)hexane

Property Value

Molecular Formula C10H24Cl2Si2[1][3]

Molecular Weight 271.37 g/mol [1][3]

Appearance Transparent liquid[2]

Boiling Point 279.7 °C at 760 mmHg[2]

Flash Point 113.9 °C[2]

Density 0.942 g/mL[2]

Hydrogen Bond Donor Count 0[2]

Hydrogen Bond Acceptor Count 0[2]

Rotatable Bond Count 7[2]

Synthesis and Experimental Protocols
The primary method for synthesizing 1,6-Bis(chlorodimethylsilyl)hexane and similar

bifunctional organosilanes is through a hydrosilylation reaction. This process involves the

addition of a silicon-hydride bond across a carbon-carbon double bond, typically catalyzed by a

transition metal complex, such as a platinum-based catalyst.

While a specific, detailed experimental protocol for 1,6-Bis(chlorodimethylsilyl)hexane is not

publicly available, a representative procedure can be outlined based on the synthesis of

analogous compounds like 1,6-bis(trichlorosilyl)hexane. The synthesis would involve the

reaction of 1,5-hexadiene with chlorodimethylsilane in the presence of a hydrosilylation

catalyst.

Representative Experimental Protocol: Synthesis via Hydrosilylation
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Objective: To synthesize 1,6-Bis(chlorodimethylsilyl)hexane by the platinum-catalyzed

hydrosilylation of 1,5-hexadiene with chlorodimethylsilane.

Materials:

1,5-hexadiene

Chlorodimethylsilane

Karstedt's catalyst (or another suitable platinum catalyst)

Anhydrous toluene (or other suitable solvent)

Inert gas (e.g., argon or nitrogen)

Procedure:

A reaction flask equipped with a magnetic stirrer, reflux condenser, and an inert gas inlet is

charged with 1,5-hexadiene and anhydrous toluene.

A solution of the platinum catalyst is added to the reaction mixture.

Chlorodimethylsilane is added dropwise to the stirred solution at a controlled temperature.

The reaction mixture is then heated to reflux and maintained at this temperature for a

specified period, with the reaction progress monitored by techniques such as gas

chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.

Upon completion, the reaction mixture is cooled to room temperature.

The solvent and any excess volatile reactants are removed under reduced pressure.

The crude product is then purified by fractional distillation under vacuum to yield pure 1,6-
Bis(chlorodimethylsilyl)hexane.

Characterization: The final product's identity and purity can be confirmed using analytical

techniques such as ¹H NMR, ¹³C NMR, Fourier-transform infrared spectroscopy (FTIR), and

mass spectrometry. Proton NMR analysis for this compound has been previously reported.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b080261?utm_src=pdf-body
https://www.benchchem.com/product/b080261?utm_src=pdf-body
https://www.benchchem.com/product/b080261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a generalized workflow for this synthetic process.

General Workflow for Hydrosilylation Synthesis

Reactants

1,5-Hexadiene

Combine reactants in
solvent under inert gas

Chlorodimethylsilane Platinum Catalyst

Heat to reflux and
monitor reaction progress

Solvent removal under
reduced pressure

Fractional distillation
under vacuum

1,6-Bis(chlorodimethylsilyl)hexane
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Caption: A generalized experimental workflow for the synthesis of 1,6-
Bis(chlorodimethylsilyl)hexane.

Applications and Functional Role
Contrary to what might be inferred from a broad search for applications, 1,6-
Bis(chlorodimethylsilyl)hexane is not a therapeutic agent and therefore does not have

biological "signaling pathways." Its utility lies in materials science and polymer chemistry, where

it functions as a bifunctional crosslinking agent or a monomer.

The two chlorodimethylsilyl groups are reactive sites that can undergo hydrolysis and

condensation reactions. This allows the molecule to act as a molecular bridge, connecting

polymer chains or binding organic polymers to inorganic substrates. This crosslinking imparts

desirable properties to materials, such as enhanced thermal stability, mechanical strength, and

durability.

The diagram below illustrates the logical relationship of its functional role as a crosslinking

agent.
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Functional Role as a Crosslinking Agent

1,6-Bis(chlorodimethylsilyl)hexane

Two terminal -Si(CH3)2Cl groups

possesses

Hydrolysis and Condensation

undergoes

Forms stable siloxane bridges
(Si-O-Si)

leads to

Crosslinks polymer chains or
binds to inorganic surfaces

enables

Improved material properties:
- Thermal Stability

- Mechanical Strength
- Adhesion

results in
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Caption: Logical diagram of the functional role of 1,6-Bis(chlorodimethylsilyl)hexane. of 1,6-
Bis(chlorodimethylsilyl)hexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthesis of bifunctional disiloxanes via subsequent hydrosilylation of alkenes and
alkynes - Chemical Communications (RSC Publishing) [pubs.rsc.org]

2. alfa-chemistry.com [alfa-chemistry.com]

3. 14799-66-7 CAS MSDS (1,6-BIS(CHLORODIMETHYLSILYL)HEXANE) Melting Point
Boiling Point Density CAS Chemical Properties [chemicalbook.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 1,6-
Bis(chlorodimethylsilyl)hexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080261#1-6-bis-chlorodimethylsilyl-hexane-
synonyms-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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